Cas no 30148-20-0 ((1-Methyl-1H-imidazol-2-yl)(4-nitrophenyl)methanone)

• Product Name: (1-Methyl-1H-imidazol-2-yl)(4-nitrophenyl)methanone
• CAS No: 30148-20-0
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• MDL: MFCD03942210
• CID: 1441284
• PubChem ID: 2975651
• Update Time: 2025-11-05

(1-Methyl-1H-imidazol-2-yl)(4-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, (1-methyl-1H-imidazol-2-yl)(4-nitrophenyl)-
• (1-methyl-1H-imidazol-2-yl)(4-nitrophenyl)Methanone
• ALBB-023754
• CS-0320502
• AKOS001079967
• 30148-20-0
• (1-methylimidazol-2-yl)-(4-nitrophenyl)methanone
• 1-methyl-2-(4-nitrobenzoyl)-1H-imidazole
• SR-01000296050
• Z56347155
• LS-07521
• SR-01000296050-1
• DA-07142
• MFCD03942210
• (1-Methyl-1H-imidazol-2-yl)(4-nitrophenyl)methanone

• MDL： MFCD03942210
• Inchi： 1S/C11H9N3O3/c1-13-7-6-12-11(13)10(15)8-2-4-9(5-3-8)14(16)17/h2-7H,1H3
• InChI Key： JQVQTYAQIFLRCI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])C1=NC=CN1C

Computed Properties

• Exact Mass: 231.06447
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 78.03

Additional information on (1-Methyl-1H-imidazol-2-yl)(4-nitrophenyl)methanone

(1-Methyl-1H-imidazol-2-yl)(4-nitrophenyl)methanone: A Comprehensive Overview

The compound with CAS No 30148-20-0, commonly referred to as (1-Methyl-1H-imidazol-2-yl)(4-nitrophenyl)methanone, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines an imidazole ring with a nitrophenyl group, making it a versatile building block for various chemical applications. The imidazole ring is a five-membered heterocyclic compound containing two nitrogen atoms, while the 4-nitrophenyl group introduces a strong electron-withdrawing substituent, enhancing the compound's reactivity and functionality.

Recent studies have highlighted the potential of (1-Methyl-1H-imidazol-2-yl)(4-nitrophenyl)methanone in drug discovery and material science. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have utilized this compound to develop novel anti-inflammatory agents and antioxidants, leveraging its structural flexibility and reactivity. The electron-withdrawing nitro group plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for such applications.

In addition to its pharmacological applications, (1-Methyl-1H-imidazol-2-yl)(4-nitrophenyl)methanone has shown promise in the field of organic electronics. Its ability to form stable charge transfer complexes has been exploited in the development of advanced materials for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The imidazole moiety contributes to the molecule's stability and conductivity, while the nitrophenyl group enhances its optical properties.

From a synthetic perspective, (1-Methyl-1H-imidazol-2-yl)(4-nitrophenyl)methanone can be prepared through various routes, including nucleophilic aromatic substitution and condensation reactions. These methods allow for precise control over the molecule's structure, enabling chemists to tailor its properties for specific applications. Recent advancements in catalytic methods have further streamlined its synthesis, making it more accessible for large-scale production.

The compound's stability and reactivity make it an attractive candidate for use in diverse chemical transformations. For example, it has been employed as a catalyst in organocatalytic reactions, demonstrating high efficiency and selectivity. The imidazole ring serves as a Lewis acidic site, facilitating interactions with substrates and accelerating reaction rates. This property has been particularly valuable in asymmetric catalysis, where precise control over stereochemistry is essential.

Furthermore, (1-Methyl-1H-imidazol-2-yl)(4-nitrophenyl)methanone has been investigated for its potential in green chemistry applications. Its ability to participate in cascade reactions and undergo recyclable transformations aligns with the growing demand for sustainable chemical processes. Researchers have explored its use in bio-inspired systems, where it mimics natural enzymatic pathways to achieve complex molecular transformations with minimal environmental impact.

In conclusion, (1-Methyl-1H-imidazol-2-yl)(4-nitrophenyl)methanone is a multifaceted compound with significant potential across various fields of chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and application-driven research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new facets of its properties and utility, this compound is poised to make even greater contributions to scientific progress.